Cas no 220301-87-1 (5-(Trifluoromethyl)benzothiazole-2-carbonitrile)
220301-87-1 structure
Product Name:5-(Trifluoromethyl)benzothiazole-2-carbonitrile
CAS No:220301-87-1
MF:C9H3F3N2S
MW:228.193730592728
CID:849955
Update Time:2023-08-03
5-(Trifluoromethyl)benzothiazole-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzothiazolecarbonitrile, 5-(trifluoromethyl)-
- 5-(trifluoromethyl)benzo[d]thiazole-2-carbonitrile
- 5-(trifluoromethyl)benzothiazole-2-carbonitrile
- 5-(Trifluoromethyl)benzothiazole-2-carbonitrile
-
- Inchi： 1S/C9H3F3N2S/c10-9(11,12)5-1-2-7-6(3-5)14-8(4-13)15-7/h1-3H
- InChI Key： BVMFYBPWYIOKQO-UHFFFAOYSA-N
- SMILES： S1C(C#N)=NC2C=C(C(F)(F)F)C=CC1=2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 296
- Topological Polar Surface Area: 64.9
5-(Trifluoromethyl)benzothiazole-2-carbonitrile Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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